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Compound of Interest

Compound Name: L-Glutamine-13C5

Cat. No.: B7802202

L-Glutamine-*3Cs: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, L-Glutamine-13Cs serves as a
powerful tool in metabolic research. This stable isotope-labeled amino acid is instrumental in
tracing the metabolic fate of glutamine within cellular systems, offering profound insights into
biochemical pathways critical in fields such as oncology, immunology, and neurobiology.

L-Glutamine, the most abundant amino acid in the human body, is a key player in a multitude of
metabolic processes, including nucleotide synthesis, redox homeostasis, and energy
production. By replacing the naturally occurring 2C atoms with the heavier 13C isotope at all five
carbon positions, L-Glutamine-13Cs enables the precise tracking and quantification of
glutamine's contribution to these pathways using mass spectrometry (MS) and nuclear
magnetic resonance (NMR) spectroscopy. This technical guide provides an in-depth overview
of the physical and chemical properties of L-Glutamine-3Cs, detailed experimental protocols for
its use, and visualizations of the key metabolic pathways it helps to elucidate.

Core Physical and Chemical Properties

The fundamental characteristics of L-Glutamine-13Cs are crucial for its effective application in
experimental settings. The following tables summarize its key physical, chemical, and analytical
properties.
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Identifier Value Source
[MedChemExpress, Sigma-
CAS Number 184161-19-1 _
Aldrich]
Molecular Formula 13Cs5H10N203 [MedChemExpress]
] [MedChemExpress, Sigma-
Molecular Weight 151.11 g/mol ]
Aldrich]
L-Glutamic acid 5-amide-*3Cs,
(S)-2,5-Diamino-5- ) )
Synonyms ] ] [Sigma-Aldrich]
oxopentanoic acid-3Cs, L-
Glutamine-ul-t3C
Property Value Source
Appearance White to off-white solid [Sigma-Aldrich]
Melting Point 185 °C (decomposes) [Sigma-Aldrich]
Soluble in water (16.67 mg/mL,
. requires warming and [MedChemExpress, Sigma-
Solubility

sonication) and 1 M HCI (50
mg/mL).

Aldrich]

Optical Activity

[0]25/D +33.0° (c=2in5M
HCI)

[Sigma-Aldrich]

Store at room temperature,

[Cambridge Isotope

Storage protected from light and i
] Laboratories, Inc.]

moisture.
Specification Value Source
Isotopic Purity =98 atom % 13C [Sigma-Aldrich]
Chemical Purity >95% (CP) [Sigma-Aldrich]
Mass Shift M+5 [Sigma-Aldrich]
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Key Metabolic Pathways of Glutamine

L-Glutamine-13Cs is primarily used to trace the flow of carbon atoms through central carbon
metabolism. The following diagrams, generated using the DOT language, illustrate the major

metabolic fates of glutamine.
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Caption: Oxidative glutamine metabolism (Glutaminolysis).
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Cell Preparation

Seed cells and grow to desired confluency

Aspirate growth medium

Wash cells with PBS

Isotope Labeling

Add labeling medium containing L-Glutamine-13C5

Incubate for a defined time course

Metabolite| Extraction

Quench metabolism (e.g., with cold methanol)

:

Scrape and collect cells

:

Extract metabolites (e.g., with methanol/water/chloroform)
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 To cite this document: BenchChem. [physical and chemical properties of L-Glutamine-13C5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7802202#physical-and-chemical-properties-of-I-
glutamine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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